Cas no 142056-94-8 (methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate, Mixture of diastereomers)

Methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate is a fluorinated cyclohexane derivative supplied as a mixture of diastereomers. The trifluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it valuable in medicinal chemistry and agrochemical research. The ester functionality provides a versatile handle for further synthetic modifications, such as hydrolysis or reduction. The cyclohexane scaffold offers conformational rigidity, which can be leveraged in structure-activity relationship studies. This compound is particularly useful as an intermediate in the development of bioactive molecules, where the trifluoromethyl group can influence binding affinity and pharmacokinetic properties. Its diastereomeric mixture allows for exploration of stereochemical effects in target applications.

methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate, Mixture of diastereomers structure

142056-94-8 structure

Product Name:methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate, Mixture of diastereomers

CAS No:142056-94-8

MF:C₉H₁₃F₃O₂

MW:210.193533658981

MDL:MFCD23718296

CID:2168996

PubChem ID:78968901

Update Time:2025-06-07

methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

- Methyl 3-(trifluoromethyl)cyclohexanecarboxylate
- methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate, Mixture of diastereomers
- SCHEMBL15443019
- Methyl3-(trifluoromethyl)cyclohexane-1-carboxylate
- SQPPVXPLDGRDTH-UHFFFAOYSA-N
- DB-230719
- EN300-269144
- SFA05694
- 974-065-7
- Methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate
- AKOS017417042
- 142056-94-8
- MDL： MFCD23718296
- Inchi： 1S/C9H13F3O2/c1-14-8(13)6-3-2-4-7(5-6)9(10,11)12/h6-7H,2-5H2,1H3
- InChI Key： SQPPVXPLDGRDTH-UHFFFAOYSA-N
- SMILES： FC(C1CCCC(C(=O)OC)C1)(F)F

Computed Properties

Exact Mass: 210.08676414Da
Monoisotopic Mass: 210.08676414Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 213
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 26.3Å²

methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate, Mixture of diastereomers Pricemore >>

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Enamine	EN300-269144-10.0g	methyl 3-(trifluoromethyl)cyclohexane-1-carboxylate	142056-94-8	95.0%	10.0g	$3929.0	2025-03-20
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